Cas no 338781-22-9 (1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide)

• Product Name: 1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide
• CAS No: 338781-22-9
• MF: C₁₄H₁₂Cl₂N₂O₂
• MW: 311.163281440735
• MDL: MFCD00139879
• CID: 4674605
• Update Time: 2025-06-26

1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide
• 1-[(3,4-dichlorophenyl)methyl]-N-methyl-6-oxo-1,6-dihydropyridine-3-carboxamide
• Oprea1_661809
• 1-[(3,4-dichlorophenyl)methyl]-N-methyl-6-oxopyridine-3-carboxamide
• 1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide

• MDL： MFCD00139879
• Inchi： 1S/C14H12Cl2N2O2/c1-17-14(20)10-3-5-13(19)18(8-10)7-9-2-4-11(15)12(16)6-9/h2-6,8H,7H2,1H3,(H,17,20)
• InChI Key： FVHSWNLPRYQZQJ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)CN1C(C=CC(C(NC)=O)=C1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 462
• Topological Polar Surface Area: 49.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on 1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide

Introduction to 1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide (CAS No. 338781-22-9)

1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. With the CAS number 338781-22-9, this compound represents a synthetic derivative that has been explored for its utility in various chemical and medicinal applications. The molecular structure of this compound incorporates a 3,4-dichlorobenzyl moiety linked to a pyridinecarboxamide backbone, which is further modified by a methyl group at the nitrogen position. This particular arrangement of functional groups makes it an intriguing candidate for further investigation in drug discovery and development.

The 3,4-dichlorobenzyl substituent introduces electron-withdrawing effects through the chlorine atoms, which can influence the electronic properties of the molecule. This feature is particularly relevant in medicinal chemistry, where such modifications often enhance binding affinity to biological targets. The presence of the pyridinecarboxamide moiety suggests potential interactions with enzymes or receptors, making this compound a promising scaffold for designing novel therapeutic agents. Additionally, the methyl group at the nitrogen atom can modulate the pharmacokinetic properties of the molecule, such as solubility and metabolic stability.

In recent years, there has been growing interest in developing small-molecule inhibitors targeting various disease-related pathways. The structural features of 1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide align well with this trend. For instance, studies have shown that compounds with similar pyridinecarboxamide cores exhibit inhibitory activity against certain kinases and proteases. These enzymes are often overexpressed in diseases such as cancer and inflammation, making them attractive therapeutic targets. The 3,4-dichlorobenzyl group may serve as a key pharmacophore for binding to specific residues on these targets, thereby modulating their activity.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates. Virtual screening methods have been employed to evaluate the binding affinity of 1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide to various biological targets. These simulations have suggested that the compound may interact with proteins involved in metabolic pathways and signal transduction. Such insights are crucial for designing experiments aimed at validating its biological activity in vitro and in vivo.

The synthesis of 1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the 3,4-dichlorobenzyl group typically involves chlorination reactions on a benzyl precursor, followed by amidation with a suitable carboxylic acid derivative. The final step involves N-methylation to introduce the methyl group at the nitrogen position. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to improve yield and purity.

In terms of pharmaceutical applications, this compound has been investigated for its potential role in modulating inflammatory responses. Studies have indicated that derivatives with similar structural motifs can inhibit the production of pro-inflammatory cytokines by targeting specific signaling pathways. The pyridinecarboxamide moiety is known to interact with residues that are critical for enzyme activity, suggesting that this compound may disrupt inflammatory cascades without causing significant side effects.

Another area of interest is the use of 1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide as a tool compound in biochemical research. Its well-defined structure allows researchers to probe mechanistic details of enzyme action and develop inhibitors with high specificity. Such studies are essential for understanding disease pathogenesis and designing targeted therapies.

The pharmacokinetic profile of this compound is also an important consideration for its potential clinical use. Preliminary studies suggest that it exhibits moderate solubility in water and organic solvents, which is favorable for formulation development. Additionally, preliminary metabolic stability studies indicate that it may be susceptible to degradation by certain cytochrome P450 enzymes, which could influence its bioavailability.

Future research directions may include exploring analogs of 1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide to optimize its pharmacological properties. Structural modifications such as replacing the 3,4-dichlorobenzyl group with other substituents or altering the pyridine ring may lead to compounds with enhanced potency or selectivity. Additionally, exploring its activity in animal models could provide valuable insights into its therapeutic potential.

In conclusion,1-(3,4-Dichlorobenzyl)-N-methyl-6-oxo-1,6-dihydro-3-pyridinecarboxamide (CAS No. 338781-22-9) represents a promising candidate for further investigation in pharmaceutical research due to its unique structural features and potential biological activities. Its utility as a tool compound and therapeutic agent remains an exciting area for future exploration.